Cas no 224957-07-7 ((3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one)
(3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one is a fluorinated carbohydrate derivative with a lactone structure, offering unique reactivity and stereochemical properties. Its key advantages include high enantiopurity due to the defined (3R,4R,5R) configuration, making it valuable for asymmetric synthesis and chiral building block applications. The presence of both hydroxyl and hydroxymethyl groups enhances its versatility in functionalization, while the fluorine substituent introduces electronic and steric effects useful in medicinal chemistry and agrochemical research. The lactone moiety further enables ring-opening reactions for heterocycle formation. This compound is particularly relevant in the development of fluorinated nucleosides, enzyme inhibitors, and other bioactive molecules requiring precise stereocontrol.
224957-07-7 structure
Product Name:(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
CAS No:224957-07-7
MF:C5H7FO4
MW:150.105085611343
CID:842226
PubChem ID:10534822
Update Time:2025-07-20
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Chemical and Physical Properties
Names and Identifiers
-
- (3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one
- (3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one
- D-Ribonic acid, 2-deoxy-2-fluoro-, gamma-lactone (9CI)
-
- Inchi: 1S/C5H7FO4/c6-3-4(8)2(1-7)10-5(3)9/h2-4,7-8H,1H2/t2-,3-,4-/m1/s1
- InChI Key: BJBFQBMSTLSCKO-BXXZVTAOSA-N
- SMILES: F[C@H]1C(=O)O[C@H](CO)[C@H]1O
Computed Properties
- Exact Mass: 150.03283686g/mol
- Monoisotopic Mass: 150.03283686g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 66.8Ų
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A159003059-1g |
(3R,4R,5R)-3-Fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one |
224957-07-7 | 95% | 1g |
$659.40 | 2023-09-02 | |
| Chemenu | CM195783-1g |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one |
224957-07-7 | 95% | 1g |
$729 | 2021-08-05 | |
| Chemenu | CM195783-500mg |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one |
224957-07-7 | 95% | 500mg |
$486 | 2024-07-28 | |
| Chemenu | CM195783-1g |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)dihydrofuran-2(3H)-one |
224957-07-7 | 95% | 1g |
$728 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1348-100MG |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one |
224957-07-7 | 95% | 100MG |
¥ 904.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1348-250MG |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one |
224957-07-7 | 95% | 250MG |
¥ 1,452.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1348-500MG |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one |
224957-07-7 | 95% | 500MG |
¥ 2,415.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1348-1G |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one |
224957-07-7 | 95% | 1g |
¥ 3,616.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1348-5G |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one |
224957-07-7 | 95% | 5g |
¥ 10,850.00 | 2023-04-04 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ1348-10G |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one |
224957-07-7 | 95% | 10g |
¥ 18,084.00 | 2023-04-04 |
(3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
224957-07-7 ((3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one) Related Products
- 95058-77-8(2-deoxy-2,2-difluoro-D-erythro-Pentonic acid gamma-Lactone)
- 37032-41-0(ethyl 2-fluoro-3-hydroxybutanoate)
- 211807-33-9(2(3H)-Furanone,3,3-difluorodihydro-5-(hydroxymethyl)-,(5R)-(9CI))
- 152714-94-8(D-Gluconic acid,3,6-anhydro-2-deoxy-2-fluoro-, g-lactone)
- 286378-22-1(D-Arabinonic acid, 2-deoxy-2-fluoro-, delta-lactone (9CI))
- 166275-25-8(2-Deoxy-2,2-difluoro -L-threo-pentonic Acid γ-Lactone)
- 1033394-92-1((3S,4S,5R)-3-Fluoro-4-hydroxy-5-(hydroxyMethyl)-3-Methyldihydrofuran-2(3H)-one)
- 122111-12-0((4S,5R)-3,3-difluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-one)
- 495404-59-6(Butanedioic acid, 2-fluoro-3-[[(1R)-1-methylpentyl]oxy]-, dimethyl ester,(2S,3S)-rel-)
- 879551-04-9((3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)-3-methyloxolan-2-one)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk